Cas no 1805475-57-3 (3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805475-57-3
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880504
• Update Time: 2025-11-01

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H7BrF2N2O2/c11-3-6-1-5(2-8(16)17)9(10(12)13)15-7(6)4-14/h1,10H,2-3H2,(H,16,17)
• InChI Key： MSPINZZKSVDKKO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)N=C(C(F)F)C(CC(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid

Introduction to 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805475-57-3)

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805475-57-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, and a difluoromethyl substituent on a pyridine ring. These functional groups contribute to the compound's potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid is particularly noteworthy due to its multifunctional nature. The bromomethyl group can serve as a reactive handle for further chemical modifications, allowing for the synthesis of a wide range of derivatives. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's electronic characteristics and reactivity. Additionally, the difluoromethyl substituent on the pyridine ring can enhance the compound's metabolic stability and bioavailability, making it an attractive scaffold for drug design.

Recent studies have explored the potential biological activities of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid. One notable area of research has focused on its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer activity. Preliminary studies have shown that 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer agents.

In addition to its biological activities, the synthetic accessibility of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid is another important aspect that has been investigated. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. One such method involves a palladium-catalyzed cross-coupling reaction followed by a series of functional group transformations. The ability to synthesize this compound efficiently is crucial for its further evaluation in preclinical and clinical studies.

The pharmacokinetic properties of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid have also been studied to assess its suitability as a drug candidate. In vivo studies in animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and low clearance rates. These properties suggest that it may be suitable for oral administration in humans.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid. Early-phase clinical trials have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These promising results have paved the way for more advanced clinical trials to explore its efficacy in treating specific diseases.

In conclusion, 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805475-57-3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as a valuable candidate in medicinal chemistry and pharmaceutical research.